Cas no 2229496-17-5 (4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene)

• Product Name: 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene
• CAS No: 2229496-17-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5973526
• PubChem ID: 165652945
• Update Time: 2025-05-23

4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene
• EN300-1924919
• 2229496-17-5

• Inchi： 1S/C10H8BrNO2/c1-2-3-4-8-5-6-9(11)7-10(8)12(13)14/h1,5-7H,3-4H2
• InChI Key： CZJMGBVJGJODKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CCC#C

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene

Comprehensive Overview of 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene (CAS No. 2229496-17-5)

4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene (CAS No. 2229496-17-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of nitroaromatic compounds, which are widely studied for their reactivity and versatility in synthetic chemistry. The presence of both a bromo and a nitro group on the benzene ring, along with an alkyne side chain, makes this molecule a valuable intermediate for further chemical transformations.

One of the key features of 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene is its potential use in click chemistry, a rapidly growing field that focuses on efficient and selective reactions. The alkyne group in this compound can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a popular click reaction, enabling the synthesis of complex molecules with high precision. Researchers are increasingly exploring its role in the development of bioconjugates and drug delivery systems, aligning with the current trend of personalized medicine and targeted therapies.

In the context of green chemistry, 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene has been investigated for its compatibility with sustainable synthetic protocols. The compound's reactivity under mild conditions makes it a candidate for eco-friendly transformations, such as photocatalysis and electrochemical synthesis. These methods are gaining traction as alternatives to traditional energy-intensive processes, addressing the global demand for sustainable chemical production.

The compound's structural motif also finds relevance in material science, particularly in the design of organic electronic materials. The conjugated system formed by the benzene ring and the alkyne group can contribute to the development of conductive polymers and small-molecule semiconductors. With the rise of flexible electronics and wearable technology, researchers are keen to exploit such building blocks for next-generation devices.

From a synthetic perspective, 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene offers multiple sites for functionalization, making it a versatile scaffold for library synthesis in drug discovery. Its bromo group can undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the nitro group can be reduced to an amine for further derivatization. These transformations are central to modern medicinal chemistry, where rapid diversification of molecular structures is essential for identifying lead compounds.

In summary, 4-bromo-1-(but-3-yn-1-yl)-2-nitrobenzene (CAS No. 2229496-17-5) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to click chemistry, green synthesis, and advanced materials positions it as a compound of significant interest in both academic and industrial research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and technology today.